7-DEAZA-DA CEP
7-DEAZA-DA CEP
Brand Name:
Vulcanchem
CAS No.:
107134-59-8
VCID:
VC0026487
InChI:
InChI=1S/C48H53N6O7P/c1-33(2)54(34(3)4)62(59-29-13-27-49)61-42-30-44(53-28-26-41-45(50-32-51-46(41)53)52-47(55)35-14-9-7-10-15-35)60-43(42)31-58-48(36-16-11-8-12-17-36,37-18-22-39(56-5)23-19-37)38-20-24-40(57-6)25-21-38/h7-12,14-26,28,32-34,42-44H,13,29-31H2,1-6H3,(H,50,51,52,55)/t42-,43+,44+,62?/m0/s1
SMILES:
CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=CC6=C5N=CN=C6NC(=O)C7=CC=CC=C7
Molecular Formula:
C48H53N6O7P
Molecular Weight:
856.961
7-DEAZA-DA CEP
CAS No.: 107134-59-8
Main Products
VCID: VC0026487
Molecular Formula: C48H53N6O7P
Molecular Weight: 856.961
| CAS No. | 107134-59-8 |
|---|---|
| Product Name | 7-DEAZA-DA CEP |
| Molecular Formula | C48H53N6O7P |
| Molecular Weight | 856.961 |
| IUPAC Name | N-[7-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]pyrrolo[2,3-d]pyrimidin-4-yl]benzamide |
| Standard InChI | InChI=1S/C48H53N6O7P/c1-33(2)54(34(3)4)62(59-29-13-27-49)61-42-30-44(53-28-26-41-45(50-32-51-46(41)53)52-47(55)35-14-9-7-10-15-35)60-43(42)31-58-48(36-16-11-8-12-17-36,37-18-22-39(56-5)23-19-37)38-20-24-40(57-6)25-21-38/h7-12,14-26,28,32-34,42-44H,13,29-31H2,1-6H3,(H,50,51,52,55)/t42-,43+,44+,62?/m0/s1 |
| Standard InChIKey | ZWHIDIKTFLQSMA-IHHNYUCOSA-N |
| SMILES | CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=CC6=C5N=CN=C6NC(=O)C7=CC=CC=C7 |
| Last Modified | Aug 20 2021 |
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